Cas no 1427460-28-3 (4,6-Dimethyl-2-thien-2-ylnicotinonitrile)

• Product Name: 4,6-Dimethyl-2-thien-2-ylnicotinonitrile
• CAS No: 1427460-28-3
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• MDL: MFCD21602387
• CID: 4699733
• Update Time: 2025-05-23

4,6-Dimethyl-2-thien-2-ylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-2-thien-2-ylnicotinonitrile
• 4,6-Dimethyl-2-(thiophen-2-yl)nicotinonitrile
• OR110670
• 4,6-dimethyl-2-(thiophen-2-yl)pyridine-3-carbonitrile

• MDL： MFCD21602387
• Inchi： 1S/C12H10N2S/c1-8-6-9(2)14-12(10(8)7-13)11-4-3-5-15-11/h3-6H,1-2H3
• InChI Key： HNTRSTAYUWTRPN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C#N)=C(C)C=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Topological Polar Surface Area: 64.9

Additional information on 4,6-Dimethyl-2-thien-2-ylnicotinonitrile

Introduction to 4,6-Dimethyl-2-thien-2-ylnicotinonitrile (CAS No. 1427460-28-3)

The compound 4,6-Dimethyl-2-thien-2-ylnicotinonitrile (CAS No. 1427460-28-3) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we will delve into the details of its structure, synthesis, applications, and recent research findings.

Structure and Properties: The molecule 4,6-Dimethyl-2-thien-2-ylnicotinonitrile consists of a nicotinonitrile core with substituents at positions 4 and 6, namely methyl groups, and a thienyl group attached at position 2. The presence of the thienyl group introduces aromaticity and enhances the compound's electronic properties, making it suitable for applications in electronic materials and sensors. Recent studies have highlighted the importance of such heterocyclic structures in improving the performance of organic semiconductors.

Synthesis Methods: The synthesis of 4,6-Dimethyl-2-thien-2-ylnicotinonitrile involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have recently developed more efficient methods to synthesize this compound, leveraging modern catalytic techniques and green chemistry principles. These advancements have not only improved yield but also reduced the environmental impact of its production.

Applications in Materials Science: One of the most promising applications of 4,6-Dimethyl-2-thien-2-ylnicotinonitrile lies in its use as a building block for advanced materials. Its ability to form stable coordination complexes makes it valuable in the development of new catalysts for industrial processes. Additionally, recent research has explored its potential as a component in organic light-emitting diodes (OLEDs), where its electronic properties contribute to enhanced device performance.

Biological Applications: Beyond materials science, 4,6-Dimethyl-2-thien-2-ylnicotinonitrile has shown promise in biological systems. Studies have indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to interact with specific biological targets makes it a candidate for use in diagnostic tools and therapeutic agents.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of 4,6-Dimethyl-2-thien-2-ylnicotinonitrile is crucial. Recent research has focused on evaluating its biodegradability and toxicity profiles under various conditions. These studies aim to ensure that its use aligns with sustainable practices and minimizes harm to ecosystems.

Future Directions: The future of 4,6-Dimethyl-2-thien-2-ylnicotinonitrile looks promising as researchers continue to explore its versatile applications. Ongoing studies are investigating its role in next-generation electronics, biotechnology, and sustainable chemistry practices. Collaborative efforts between academia and industry are expected to drive further innovation in this field.

In conclusion, 4,6-Dimethyl-2-thien-2-ylnicotinonitrile (CAS No. 1427460-28) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties make it an invaluable tool for scientists and engineers working on cutting-edge technologies. As research progresses, we can anticipate even more groundbreaking uses for this remarkable molecule.